3-Fluoro-4-(2-fluorophenyl)benzaldehyde

• IUPAC Name: 3-fluoro-4-(2-fluorophenyl)benzaldehyde
• InChI: InChI=1S/C13H8F2O/c14-12-4-2-1-3-10(12)11-6-5-9(8-16)7-13(11)15/h1-8H
• InChI Key: HSQCVUKNTUVVLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=C(C=C2)C=O)F)F
• Molecular Formula: C13H8F2O
• Molecular Weight: 218.20 g/mol

Description

“3-Fluoro-4-(2-fluorophenyl)benzaldehyde” is a fluorinated benzaldehyde. Fluorobenzaldehyde is a group of three constitutional isomers of fluorinated benzaldehyde. The isomers differ in the location of the fluorine, but they have the same chemical formulas.

Synthesis Analysis

The 4-fluorobenzaldehyde isomer can be produced by a halogen-exchange reaction with 4-chlorobenzaldehyde. Another compound, 4-(3-fluoro-benzyloxy)-benzaldehyde, is synthesized by the reaction of 4-Hydroxybenzaldehyde with 3-fluorobenzyl bromide.

Molecular Structure Analysis

The molecular structure of fluorobenzaldehyde isomers consists of a benzene ring with a fluorine atom and an aldehyde group attached at different positions.

Chemical Reactions Analysis

Fluorobenzaldehyde can be used as a synthetic intermediate because the fluorine can be replaced via oxidation reaction. Due to the aldehyde group, the fluorobenzaldehydes can be used to make a variety of Schiff base compounds through a condensation reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of fluorobenzaldehyde isomers include a melting point of -44.5°C to -10°C, a boiling point of 173°C to 181°C, a flash point of 55°C to 56°C, and a density of 1.174 g/cm³ to 1.175 g/cm³.

Scientific Research Applications

Crystal Structure Analysis

Research involving compounds structurally related to 3-Fluoro-4-(2-fluorophenyl)benzaldehyde, such as 2-(2-Fluoro-4-nitroanilinoethyl)benzaldehyde, has focused on crystal structure analysis. These studies examine the planarity and parallelism of benzaldehyde fragments in the crystal structure, providing insights into molecular interactions and stability (Clegg et al., 1999).

Enzymatic Baeyer–Villiger Oxidation

The enzymatic Baeyer–Villiger oxidation of fluorobenzaldehydes, a reaction catalyzed by flavoprotein enzymes like 4-hydroxyacetophenone monooxygenase (HAPMO), is a significant application. This process transforms fluorobenzaldehydes into corresponding fluorophenyl formates, which are precursors to various fluorophenols, highlighting the role of these compounds in synthesizing fluorinated organic molecules (Moonen et al., 2005).

Organic Synthesis and Catalysis

3-Fluoro-4-(2-fluorophenyl)benzaldehyde and its analogs are utilized in organic synthesis, such as in the Pd-catalyzed ortho C-H methylation and fluorination of benzaldehydes. These compounds serve as transient directing groups, facilitating specific chemical transformations (Chen & Sorensen, 2018).

Anticancer Research

Fluorinated benzaldehydes, which are structurally similar to 3-Fluoro-4-(2-fluorophenyl)benzaldehyde, have been used in the synthesis of anticancer compounds. For instance, they have been employed in the Wittig synthesis of fluoro-substituted stilbenes, demonstrating potential in developing novel anticancer agents (Lawrence et al., 2003).

Photophysical and Photochemical Applications

These compounds also find applications in photophysical studies. For example, the synthesis and study of fluorophore derivatives involve fluorinated benzaldehydes, exploring their spectral behavior and applications in organic photoemitting diodes (Pannipara et al., 2015).

Polymer Science

In polymer science, fluorinated benzaldehydes are utilized in the synthesis of novel polymers. For instance, they are involved in the synthesis and copolymerization of fluorinated cyanoacrylates, influencing the properties of the resulting copolymers (Krause et al., 2019).

Mechanism of Action

While the mechanism of action for “3-Fluoro-4-(2-fluorophenyl)benzaldehyde” specifically is not found, a related compound, phenylpyrazole, consists of a pyrazole bound to a phenyl group.

Safety and Hazards

When handling “3-Fluoro-4-(2-fluorophenyl)benzaldehyde”, avoid all personal contact, including inhalation. Wear protective clothing when risk of exposure occurs. Use in a well-ventilated area. Avoid contact with moisture. Avoid contact with incompatible materials.

Future Directions

Fluorobenzaldehyde can be used to make a variety of Schiff base compounds through a condensation reaction. Schiff bases containing halogenated aromatic rings exhibit antimicrobial properties, suggesting potential future directions in antimicrobial applications.